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Compound of Interest

(2-Propoxypyridin-3-yl)boronic
Compound Name: o
aci

Cat. No.: B169156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
(2-Propoxypyridin-3-yl)boronic acid, with a central focus on the determination of its
molecular weight. This compound is of significant interest in medicinal chemistry and drug
development as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a
cornerstone of modern synthetic organic chemistry for the formation of carbon-carbon bonds.

Physicochemical Data Summary

The fundamental physicochemical properties of (2-Propoxypyridin-3-yl)boronic acid are
summarized in the table below for quick reference and comparison.

Property Value
Molecular Formula CsH12BNOs3[1]
Molecular Weight 181 g/mol [1]
CAS Number 1218790-85-2[1]

Determination of Molecular Weight
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The molecular weight of a compound is a critical parameter, influencing its stoichiometric
calculations in chemical reactions, its pharmacokinetic and pharmacodynamic properties in
drug design, and its analytical characterization. The molecular weight of (2-Propoxypyridin-3-
yl)boronic acid was determined by calculating the sum of the atomic weights of its constituent
atoms.

Experimental Protocol: Molecular Weight Calculation

The molecular weight is calculated based on the molecular formula (CsH12BNOs) and the
standard atomic weights of each element.

1. Identify the constituent elements and their counts:

e Carbon (C): 8 atoms

e Hydrogen (H): 12 atoms

e Boron (B): 1 atom

e Nitrogen (N): 1 atom

¢ Oxygen (O): 3 atoms

2. Obtain the standard atomic weights for each element:
e Carbon (C): ~12.011 amu[2][3]

e Hydrogen (H): ~1.008 amu[4][5][6][7]

e Boron (B): ~10.81 amu[8][9][10]

e Nitrogen (N): ~14.007 amu[11][12][13][14]

e Oxygen (O): ~15.999 amu[15][16][17][18]

3. Calculate the total weight for each element in the molecule:

e Carbon: 8 *12.011 amu = 96.088 amu
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Hydrogen: 12 * 1.008 amu = 12.096 amu

Boron: 1 *10.81 amu = 10.81 amu

Nitrogen: 1 * 14.007 amu = 14.007 amu

Oxygen: 3 * 15.999 amu = 47.997 amu

4. Sum the weights to determine the molecular weight:

Molecular Weight = 96.088 + 12.096 + 10.81 + 14.007 + 47.997 = 181.00 g/mol

This calculated value is in agreement with the published molecular weight of 181 g/mol .[1]

Molecular Structure and Connectivity

The structural arrangement of atoms within (2-Propoxypyridin-3-yl)boronic acid is crucial for
its reactivity and interaction with other molecules. The diagram below illustrates the connectivity
of the atoms.
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Caption: Molecular structure of (2-Propoxypyridin-3-yl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: (2-Propoxypyridin-3-
yl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169156#2-propoxypyridin-3-yl-boronic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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